Cas no 248595-84-8 (citreo-gamma-pyrone)

• Product Name: citreo-gamma-pyrone
• CAS No: 248595-84-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1995018
• PubChem ID: 10727819
• Update Time: 2025-04-21

citreo-gamma-pyrone Chemical and Physical Properties

Names and Identifiers

• citreo-gamma-pyrone
• citreo-γ-pyrone
• CHEBI:198404
• 248595-84-8
• Citreo-g-pyrone
• (E)-3-(2,6-Dimethyl-4-oxo-4H-pyran-3-yl)-3-methoxyacrylic acid
• (E)-3-(2,6-dimethyl-4-oxopyran-3-yl)-3-methoxyprop-2-enoic acid

• Inchi： 1S/C11H12O5/c1-6-4-8(12)11(7(2)16-6)9(15-3)5-10(13)14/h4-5H,1-3H3,(H,13,14)/b9-5+
• InChI Key： JMMYNIBVDWEZBT-WEVVVXLNSA-N
• SMILES： O1C(C)=CC(C(/C(=C\C(=O)O)/OC)=C1C)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives